(8R,9S,10R,13S,14S)-13-methyl-1,2,3,4,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol

• Molecular Formula: C18H28O2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S)-13-methyl-1,2,3,4,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
• InChI: InChI=1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2,12-17,19-20H,3-10H2,1H3/t12?,13-,14+,15+,16-,17?,18-/m0/s1
• InChI Key: VVUQRXPUVKXAIO-KPTXJRLASA-N
• Isomeric SMILES: C[C@]12CC[C@@H]3[C@H]4CCC(CC4=CC[C@H]3[C@@H]1CCC2O)O
• SMILES: CC12CCC3C4CCC(CC4=CCC3C1CCC2O)O

Description

19-Nor-5-androstenediol is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.
19-nor-5-androstenediol is a 3-hydroxy steroid.

Scientific Research Applications

Molecular Structure and Synthesis

• Research on derivatives of androsterone, which possess the typical steroid shape including A-D rings, has shown significant biological implications. These compounds, including (8R,9S,10R,13S,14S)-13-methyl-1,2,3,4,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol, have been studied for their potential as inhibitors of androgen biosynthesis (Djigoué, Simard, Kenmogne, & Poirier, 2012).

Biological Activity and Structural Analysis

• Compounds related to cyclopenta[a]phenanthrene, including this molecule, have been a subject of study for their conformational properties and potential biological activities. For instance, the compound 17βH-Periplogenin, isolated from traditional Chinese herbal medicine, has a similar cyclopenta[a]phenanthrene structure and its molecular conformations and interactions have been analyzed (Zhang, Bao, Wu, Yu, & Li, 2012).

Research on Derivatives and Metabolites

• The study of derivatives of cyclopenta[a]phenanthrene, such as 5,22-Stigmastadien-3β-yl p-toluenesulfonate, has contributed to understanding the molecular interactions and properties of these compounds. The relative orientations and conformations of peripheral groups in these molecules have implications for their biological activities (Ketuly, Hadi, Khaledi, & Tiekink, 2010).

Conformational Influences on Biological Activity

• Conformational aspects of cyclopenta[a]phenanthrenes have been linked to their biological activity, particularly in understanding the metabolic activation and potential inactivity of certain derivatives (Boyd, Ioannides, & Coombs, 1995).

Synthesis and Design of Novel Derivatives

• Novel aromatic-steroid derivatives, incorporating the cyclopenta[a]phenanthrene structure, have been synthesized for potential biological applications. These studies contribute to the development of new compounds with varied biological activities (Valverde, Cedillo, Cervera, Gómez, Nexticapa, Ramos, & Gil, 2013).